Cas no 75936-99-1 ({1-azabicyclo[2.2.2]octan-3-yl}methanamine)

• Product Name: {1-azabicyclo[2.2.2]octan-3-yl}methanamine
• CAS No: 75936-99-1
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• MDL: MFCD13183919
• CID: 1117262
• PubChem ID: 12603059
• Update Time: 2025-04-20

{1-azabicyclo[2.2.2]octan-3-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octane-3-methanamine
• 1-azabicyclo[2.2.2]octan-3-ylmethanamine
• (+-) 3-Aminomethyl quinuclidine
• 3-aminomethylquinuclidine
• A838555
• QUINUCLIDIN-3-YLMETHANAMINE
• SureCN1057440
• {1-azabicyclo[2.2.2]octan-3-yl}methanamine
• 1-{1-azabicyclo[2.2.2]octan-3-yl}methanamine
• NLSCFLSNWRVGLP-UHFFFAOYSA-N
• 75936-99-1
• MFCD13183919
• C77544
• 1-azabicyclo[2.2.2]oct-3-ylmethanamine
• MFCD11641486
• 1-(1-Azabicyclo[2.2.2]octan-3-yl)methanamine
• (+/-) 3-Aminomethyl quinuclidine
• CS-0242599
• AB91405
• SCHEMBL1057440
• EN300-252650
• (1-Azabicyclo[2.2.2]oct-3-ylmethyl)amine
• AKOS009459811
• DTXSID70504085

• MDL： MFCD13183919
• Inchi： 1S/C8H16N2/c9-5-8-6-10-3-1-7(8)2-4-10/h7-8H,1-6,9H2
• InChI Key： NLSCFLSNWRVGLP-UHFFFAOYSA-N
• SMILES： N12CCC(CC1)C(CN)C2

Computed Properties

• Exact Mass: 140.131348519g/mol
• Monoisotopic Mass: 140.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinuclidines